Cas no 2172008-44-3 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid
• CAS No: 2172008-44-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6077450
• PubChem ID: 165873728
• Update Time: 2025-07-16

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid
• EN300-1494775
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid
• 2172008-44-3

• Inchi： 1S/C27H32N2O5/c1-17(2)23(25(30)29-13-11-18(12-14-29)26(31)32)15-28-27(33)34-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ITGYUZZNMXPGJK-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid

Comprehensive Analysis of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid (CAS No. 2172008-44-3)

The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid (CAS No. 2172008-44-3) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers prioritize this compound due to its stability, reactivity, and compatibility with modern automated peptide synthesizers.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged, driven by advancements in bioconjugation techniques and the growing interest in therapeutic peptides. The piperidine-4-carboxylic acid moiety enhances its utility in designing peptide-based drugs targeting GPCRs (G-protein-coupled receptors), a hot topic in drug discovery. This aligns with the industry's focus on precision medicine and personalized therapeutics, where such building blocks play a pivotal role.

From a synthetic chemistry perspective, the compound’s branched alkyl chain (3-methylbutanoyl) contributes to improved lipophilicity, a property highly sought after in CNS drug development. Its carboxylic acid functionality allows for further derivatization, enabling researchers to explore prodrug strategies or biodegradable linkers—key areas in ADC (antibody-drug conjugate) research. These features address frequently searched queries like "Fmoc-amino acids for peptide synthesis" or "modified amino acids for drug delivery."

Quality control of CAS No. 2172008-44-3 is paramount, with HPLC and mass spectrometry being standard analytical tools. The compound’s purity (>98%) ensures reproducibility in peptide chain assembly, a concern often raised in pharmaceutical forums. Additionally, its compatibility with green chemistry protocols—such as solvent-free coupling reactions—resonates with the industry’s shift toward sustainable synthesis, a trending topic in academic publications and patent filings.

Beyond peptides, this derivative finds niche applications in material science, particularly in designing self-assembling biomaterials for tissue engineering. Its structural rigidity and functional groups enable precise molecular interactions, a feature highlighted in studies on 3D bioprinting scaffolds. Such interdisciplinary relevance makes it a recurring subject in grant proposals and NIH-funded projects.

In summary, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid exemplifies the intersection of traditional organic chemistry and cutting-edge biomedicine. Its versatility answers pressing needs in drug formulation, diagnostic probes, and smart biomaterials, cementing its status as a staple in high-value chemical inventories.